Cas no 858516-70-8 (6-bromo-2-(4-methylphenyl)imidazo1,2-apyridine)

• Product Name: 6-bromo-2-(4-methylphenyl)imidazo1,2-apyridine
• CAS No: 858516-70-8
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• CID: 69039
• PubChem ID: 1412838
• Update Time: 2025-06-09

6-bromo-2-(4-methylphenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(p-tolyl)imidazo[1,2-a]pyridine
• 6-Bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine
• 858516-70-8
• SCHEMBL1473062
• DTXSID30362820
• MFCD00444782
• FT-0769501
• Oprea1_680731
• SY353707
• 6-bromo-2-p-tolylimidazo[1,2-a]pyridine
• AKOS003100929
• F1967-6113
• 6-bromo-2-(4-methylphenyl)imidazo1,2-apyridine

• Inchi： 1S/C14H11BrN2/c1-10-2-4-11(5-3-10)13-9-17-8-12(15)6-7-14(17)16-13/h2-9H,1H3
• InChI Key： OPMUYIDHWOOLTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(=CN2C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 286.011
• Monoisotopic Mass: 286.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 1.43
• Refractive Index: 1.661

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-bromo-2-(4-methylphenyl)imidazo1,2-apyridine

Introduction to 6-Bromo-2-(4-Methylphenyl)imidazo[1,2-a]pyridine (CAS No. 858516-70-8)

6-Bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine, a compound with the CAS number 858516-70-8, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine.

Chemical Structure and Synthesis

The chemical structure of 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine is characterized by a central imidazopyridine core with a bromo substituent at the 6-position and a 4-methylphenyl group at the 2-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule. The synthesis of 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine can be achieved through various routes, including multistep reactions involving aromatic substitution, cyclization, and bromination steps.

One common synthetic approach involves the reaction of 4-methylbenzaldehyde with an appropriate amine to form an intermediate imine, followed by cyclization with a suitable reagent to form the imidazopyridine core. The final bromination step can be carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS). This synthetic route has been optimized in several studies to improve yield and purity, making it a reliable method for large-scale production.

Biological Properties and Mechanisms of Action

6-Bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate specific biological pathways and receptors. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties.

In anti-inflammatory studies, 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This effect is attributed to its ability to interfere with signaling pathways involved in inflammation, such as NF-κB activation. These findings suggest that 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine could be a promising candidate for the development of new anti-inflammatory drugs.

In cancer research, 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine has demonstrated significant antiproliferative activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been found to inhibit angiogenesis, which is crucial for tumor growth and metastasis. These properties make it an attractive lead compound for further drug development in oncology.

Clinical Applications and Future Directions

The potential clinical applications of 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine are diverse and promising. In addition to its anti-inflammatory and anti-cancer properties, recent studies have also explored its potential in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders.

In neurodegenerative diseases like Alzheimer's disease (AD), inflammation plays a critical role in disease progression. The anti-inflammatory properties of 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine could potentially mitigate neuroinflammation and slow down disease progression. Preclinical studies have shown promising results in animal models of AD.

In cardiovascular disorders, this compound has been investigated for its ability to reduce oxidative stress and improve endothelial function. These effects could be beneficial in treating conditions such as atherosclerosis and hypertension.

Conclusion

6-Bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine (CAS No. 858516-70-8) is a multifaceted compound with a wide range of biological activities that make it an attractive candidate for drug development. Its unique chemical structure and synthetic accessibility have facilitated extensive research into its potential therapeutic applications. From anti-inflammatory and anti-cancer properties to potential benefits in neurodegenerative diseases and cardiovascular disorders, this compound holds significant promise for future clinical use.

Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of 6-bromo-2-(4-methylphenyl)imidazo[1,2-a]pyridine. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.